Cas no 1000577-07-0 ((5E)-BiMatoprost)
(5E)-BiMatoprost Chemical and Physical Properties
Names and Identifiers
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- (5E)-BiMatoprost
- 5-Ethyl-1-methyl-2-piperazinone
- 5-ethyl-1-methylpiperazin-2-one
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- Inchi: InChI=1S/C7H14N2O/c1-3-6-5-9(2)7(10)4-8-6/h6,8H,3-5H2,1-2H3
- InChI Key: QLFQFGAIOKXHLN-UHFFFAOYSA-N
- SMILES: CCC1CN(C)C(=O)CN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
(5E)-BiMatoprost Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6945840-0.05g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 0.05g |
$96.0 | 2023-05-30 | |
| Enamine | EN300-6945840-0.1g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 0.1g |
$142.0 | 2023-05-30 | |
| Enamine | EN300-6945840-0.25g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 0.25g |
$203.0 | 2023-05-30 | |
| Enamine | EN300-6945840-0.5g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 0.5g |
$319.0 | 2023-05-30 | |
| Enamine | EN300-6945840-1.0g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 1g |
$409.0 | 2023-05-30 | |
| Enamine | EN300-6945840-2.5g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 2.5g |
$819.0 | 2023-05-30 | |
| Enamine | EN300-6945840-5.0g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 5g |
$1033.0 | 2023-05-30 | |
| Enamine | EN300-6945840-10.0g |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 10g |
$1300.0 | 2023-05-30 | |
| 1PlusChem | 1P009OD8-50mg |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 50mg |
$176.00 | 2023-12-27 | |
| 1PlusChem | 1P009OD8-100mg |
5-ethyl-1-methylpiperazin-2-one |
1000577-07-0 | 95% | 100mg |
$231.00 | 2023-12-27 |
(5E)-BiMatoprost Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on (5E)-BiMatoprost
Comprehensive Guide to (5E)-Bimatoprost (CAS No. 1000577-07-0): Properties, Applications, and Market Insights
(5E)-Bimatoprost (CAS No. 1000577-07-0) is a synthetic prostaglandin analog widely recognized for its therapeutic and cosmetic applications. This compound belongs to the class of prostaglandin F2α analogs, which are known for their ability to modulate physiological processes such as intraocular pressure regulation and hair growth stimulation. With its unique chemical structure and pharmacological properties, (5E)-Bimatoprost has garnered significant attention in both medical and aesthetic fields.
The molecular formula of (5E)-Bimatoprost is C25H37NO4, and it features a 5E double bond configuration, which enhances its stability and bioavailability. This structural characteristic differentiates it from other prostaglandin analogs, making it a preferred choice for formulations requiring prolonged activity. Researchers have extensively studied its mechanism of action, particularly its interaction with prostaglandin receptors, which underpins its efficacy in treating conditions like glaucoma and hypotrichosis.
One of the most prominent applications of (5E)-Bimatoprost is in ophthalmology, where it is used to lower intraocular pressure in patients with open-angle glaucoma or ocular hypertension. Its ability to increase the outflow of aqueous humor through the uveoscleral pathway has made it a cornerstone in glaucoma management. Additionally, its off-label use in eyelash growth serums has revolutionized the cosmetic industry, offering a scientifically backed solution for enhancing lash length and density.
Beyond its medical uses, (5E)-Bimatoprost has found a niche in the cosmeceutical market. The demand for prostaglandin-based eyelash enhancers has surged, driven by consumer interest in non-invasive beauty treatments. Brands leveraging this compound often highlight its clinical efficacy and safety profile, aligning with the growing trend of evidence-based skincare. This dual utility—both therapeutic and cosmetic—positions (5E)-Bimatoprost as a versatile ingredient in pharmaceutical and personal care formulations.
The synthesis of (5E)-Bimatoprost involves a multi-step process that ensures high purity and potency. Advanced techniques such as asymmetric synthesis and chiral chromatography are employed to achieve the desired stereochemistry, critical for its biological activity. Quality control measures, including HPLC analysis and mass spectrometry, are integral to maintaining consistency across batches, ensuring compliance with regulatory standards.
Market trends indicate a rising demand for (5E)-Bimatoprost, particularly in regions with aging populations and increasing prevalence of ocular disorders. The compound's patent status and generic availability have also influenced its accessibility, making it a cost-effective option for healthcare providers. Furthermore, ongoing research into its potential applications, such as in alopecia treatment and wound healing, continues to expand its market potential.
From a regulatory perspective, (5E)-Bimatoprost is approved by major health authorities, including the FDA and EMA, for specific indications. Its safety profile is well-documented, with common side effects being mild and transient, such as conjunctival hyperemia and iris pigmentation changes. However, users are advised to consult healthcare professionals before incorporating it into their regimens, especially in cosmetic applications.
In conclusion, (5E)-Bimatoprost (CAS No. 1000577-07-0) stands out as a multifaceted compound with significant therapeutic and commercial value. Its applications in glaucoma treatment and cosmetic enhancement, coupled with robust scientific validation, make it a cornerstone in modern medicine and beauty industries. As research advances and consumer preferences evolve, the relevance of (5E)-Bimatoprost is poised to grow, solidifying its position as a key player in the prostaglandin analog market.
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